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Compound of Interest

Compound Name: MMV665852

Cat. No.: B1677363 Get Quote

Application Notes and Protocols for MMV665852
For Researchers, Scientists, and Drug Development Professionals

Introduction
MMV665852 is a potent N,N'-diarylurea compound with demonstrated antischistosomal and

antiprotozoal activities. As a member of the diarylurea class, which is known to include kinase

inhibitors, MMV665852 is a valuable tool for research into new treatments for parasitic

diseases. Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results. These application notes provide detailed protocols for the

solubilization, storage, and use of MMV665852 in experimental settings.

Physicochemical and Solubility Data
A comprehensive understanding of the physicochemical properties of MMV665852 is essential

for its effective use. The following table summarizes key data for MMV665852.
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Property Value Source

Molecular Formula C₁₃H₈Cl₄N₂O Chemical Supplier

Molecular Weight 350.03 g/mol Chemical Supplier

Appearance Solid General Knowledge

Solubility in DMSO ≥20 mg/mL Chemical Supplier

Aqueous Solubility Low (predicted) [Implied from literature]

Storage (Solid) -20°C for long-term storage General laboratory practice

Storage (Stock Solution) -20°C or -80°C General laboratory practice

Experimental Protocols
Protocol 1: Preparation of a 10 mM MMV665852 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MMV665852 in dimethyl

sulfoxide (DMSO), a common solvent for in vitro experiments.

Materials:

MMV665852 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Sterile pipette tips

Procedure:
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Safety Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses, when handling MMV665852 and DMSO.

Calculate the Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the

required mass of MMV665852 using the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g) Mass

(mg) = 0.010 mol/L x 0.001 L x 350.03 g/mol x 1000 mg/g = 3.50 mg

Weighing: Using a calibrated analytical balance, carefully weigh out approximately 3.50 mg

of MMV665852 powder and transfer it to a sterile, light-protecting microcentrifuge tube.

Record the exact weight.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the MMV665852 powder.

Solubilization: Tightly cap the tube and vortex the solution vigorously for 1-2 minutes until the

powder is completely dissolved. If necessary, sonicate the tube in an ultrasonic water bath

for 5-10 minutes to aid dissolution. Visually inspect the solution to ensure no particulate

matter is present.

Storage:

For short-term storage (up to a few weeks), store the stock solution at -20°C.

For long-term storage (months to years), aliquot the stock solution into smaller, single-use

volumes in sterile, light-protecting cryovials and store at -80°C. This will minimize freeze-

thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to final working

concentrations in cell culture medium.

Important Considerations:
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The final concentration of DMSO in the cell culture medium should be kept to a minimum,

typically not exceeding 0.5%, to avoid solvent-induced cytotoxicity. A vehicle control (medium

with the same final concentration of DMSO) should always be included in experiments.

Materials:

10 mM MMV665852 stock solution in DMSO

Pre-warmed, sterile complete cell culture medium

Sterile pipette tips and tubes

Procedure:

Thawing: Thaw an aliquot of the 10 mM MMV665852 stock solution at room temperature.

Serial Dilution (Recommended): To achieve accurate final concentrations, it is recommended

to perform serial dilutions. For example, to prepare a 10 µM working solution:

Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL of

cell culture medium to create a 100 µM solution.

Further dilute this 100 µM solution by adding 100 µL to 900 µL of cell culture medium to

achieve the final 10 µM working concentration.

Direct Dilution (for higher concentrations): For higher working concentrations, a direct dilution

may be appropriate. For example, to prepare a 100 µM working solution, add 10 µL of the 10

mM stock solution to 990 µL of cell culture medium.

Mixing: Gently mix the working solutions by pipetting up and down. Avoid vigorous vortexing,

which can cause protein denaturation in the medium.

Application: Immediately apply the freshly prepared working solutions to your cell cultures.

Signaling Pathway
N,N'-diarylurea compounds, the class to which MMV665852 belongs, are known to function as

kinase inhibitors in mammalian cells. While the primary target in Schistosoma mansoni may
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differ, understanding their potential effects on host cell signaling is crucial. A common target of

N,N'-diarylureas is the Raf/MEK/ERK (MAPK) pathway, which is critical for cell proliferation and

survival.
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Caption: RAF/MEK/ERK signaling pathway and the inhibitory action of N,N'-diarylureas.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1677363?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow
The following diagram illustrates a general workflow for preparing and using MMV665852 stock

solutions in a typical cell-based experiment.
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Caption: General workflow for MMV665852 stock solution preparation and use.
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To cite this document: BenchChem. [how to prepare MMV665852 stock solution for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677363#how-to-prepare-mmv665852-stock-
solution-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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